Cas no 132414-95-0 (Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)-)

Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)- structure
132414-95-0 structure
Product Name:Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)-
CAS No:132414-95-0
MF:C14H20N2
MW:216.322003364563
MDL:MFCD30378940
CID:3708365
PubChem ID:19100962
Update Time:2025-04-22

Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)-
    • 1-Benzyl-5-methyloctahydropyrrolo[3,4-b]pyrrole
    • MFCD30378940
    • SCHEMBL9041117
    • BHOQHYOAFUMULA-UHFFFAOYSA-N
    • 2-benzyl-7-methyl-2,7-diazabicyclo(3.3.0]octane
    • 2-benzyl-7-methyl-2,7-diazabicyclo[3.3.0] octane
    • 132414-95-0
    • SY046503
    • 1-benzyl-5-methyl-octahydropyrrolo[3,4-b]pyrrole
    • AC3821
    • AKOS037629667
    • 1-benzyl-5-methyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
    • 2-benzyl-7-methyl-2,7 -diazabicyclo[3.3.0]octane
    • HFA41495
    • 2-benzyl-7-methyl-2,7-diazabicyclo[3.3.0]octane
    • MDL: MFCD30378940
    • Inchi: 1S/C14H20N2/c1-15-10-13-7-8-16(14(13)11-15)9-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3
    • InChI Key: BHOQHYOAFUMULA-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)CCC2CN(C)CC12

Computed Properties

  • Exact Mass: 216.162648646Da
  • Monoisotopic Mass: 216.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 6.5Ų

Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-1-(phenylmethyl)- Pricemore >>

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